5-Amino-1-methyl-2-(methylthio)-1H-imidazole-4-carboxamide
Overview
Description
Molecular Structure Analysis
The molecular formula of 5-Amino-1-methyl-2-oxoindoline is C9H10N2O . The InChI code is 1S/C9H10N2O/c1-11-8-3-2-7(10)4-6(8)5-9(11)12/h2-5,12H,10H2,1H3 .
Physical and Chemical Properties Analysis
The molecular weight of 5-Amino-1-methyl-2-oxoindoline is 162.19 . It is a solid at room temperature .
Scientific Research Applications
Novel Synthesis Methods
A study presented a short and efficient synthesis method for 5-aminothiazole-4-carboxamide, a precursor for the synthesis of thiazole [4,5-d] pyrimidines. This new method reported a high total yield and is considered environmentally friendly and suitable for industrial production (Wang et al., 2014).
Potential in Drug Discovery
The synthesis and characterization of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives have been explored for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating the compound's potential application in cancer research (Hassan et al., 2014).
Bioactive Compound Reactions
Research into the reactions of 5-Aminoimidazole-4-carboxamide with aromatic aldehydes has led to the development of imidazo[1,5-a]quinazoline-3-carboxamides. This work contributes to the structural studies on bioactive compounds and offers pathways for creating new therapeutic agents (Hannah & Stevens, 2003).
Structural and Mechanistic Insights
A detailed investigation into the structure of beta-alanine-linked polyamide bound to a full helical turn of purine tract DNA in a 1:1 motif provides insight into the minor groove binding of DNA by synthetic ligands. This research has implications for understanding the molecular basis of DNA recognition and could inform the design of novel gene regulation tools (Urbach et al., 2002).
Advanced Synthesis Techniques
The synthesis of double-13C-labeled imidazole derivatives, including 5-aminoimidazole-4-carboxamide-1-β-riboside (AICAr), from stable isotope-labeled precursors, demonstrates advanced techniques for creating labeled compounds that are vital for biochemical and pharmacological studies (Ouchi et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
5-amino-1-methyl-2-methylsulfanylimidazole-4-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4OS/c1-10-4(7)3(5(8)11)9-6(10)12-2/h7H2,1-2H3,(H2,8,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GERGUBQVOHWPHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(N=C1SC)C(=O)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70650995 | |
Record name | 5-Amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70650995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52868-68-5 | |
Record name | 5-Amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70650995 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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